Cas no 517920-56-8 (Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester)

Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester structure

517920-56-8 structure

Product Name:Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester

CAS No:517920-56-8

MF:C_₁₅H_₂₁BO_₄

MW:

CID:1574015

Update Time:2023-03-25

Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-,methyl ester
- Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester

Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester Production Method

Production Method 1

745783-97-5

745783-97-5

99-36-5

99-36-5

517920-56-8

517920-56-8

929626-17-5

929626-17-5

Reaction Conditions

1.1 Catalysts: (SP-5-23)-[3,8-Bis[3,5-bis(trifluoromethyl)phenyl]-1,10-phenanthroline-κN1,κN10]… Solvents: Methylcyclohexane ; 20 min, 100 °C

Reference

: Iridium-Catalyzed Borylation of Primary Benzylic C-H Bonds without a Directing Group: Scope, Mechanism, and Origins of Selectivity

Larsen, Matthew A.; Wilson, Conner V.; Hartwig, John F., Journal of the American Chemical Society, 2015, 137(26), 8633-8643

Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester Raw materials

Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester Preparation Products

Benzoic acid, 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, methyl ester Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

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2. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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